Cas no 2228825-32-7 (1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228825-32-7
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 6281948
• PubChem ID: 165841758
• Update Time: 2025-06-11

1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine
• [1-(1-ethoxyethyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1962158
• 2228825-32-7

• Inchi： 1S/C9H17F2NO/c1-3-13-7(2)8(6-12)4-9(10,11)5-8/h7H,3-6,12H2,1-2H3
• InChI Key： ZZUNUCVTKWMUHD-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C(C)OCC)C1)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine

Research Brief on 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine (CAS: 2228825-32-7) in Chemical Biology and Pharmaceutical Applications

The compound 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine (CAS: 2228825-32-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This structurally unique molecule, featuring a difluorocyclobutyl core and an ethoxyethylamine side chain, has garnered attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a versatile scaffold for medicinal chemistry optimization.

A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route to this compound, highlighting its improved stability compared to similar cyclobutylamine derivatives. The presence of fluorine atoms at the 3-position of the cyclobutane ring was found to significantly influence the molecule's conformational preferences and metabolic stability, making it particularly attractive for CNS-targeted therapeutics. Researchers noted its excellent blood-brain barrier penetration in preclinical models, suggesting potential applications in neurological disorders.

In pharmacological investigations, 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine has demonstrated interesting activity as a modulator of neurotransmitter systems. A recent patent application (WO2023/154672) describes its use as a precursor for novel serotonin receptor ligands, with in vitro studies showing high selectivity for 5-HT_2A and 5-HT₇ receptor subtypes. The compound's unique stereoelectronic properties, conferred by the difluorocyclobutyl moiety, appear to contribute to its distinctive receptor binding profile.

Metabolic studies have revealed that the ethoxyethylamine side chain undergoes controlled oxidative metabolism, producing active metabolites with extended half-lives. This property has sparked interest in developing prodrug formulations based on this scaffold. Recent work published in ACS Pharmacology & Translational Science (2024) demonstrated that derivatives of 2228825-32-7 show reduced hepatotoxicity compared to analogous compounds without the difluoro substitution, suggesting improved safety profiles for clinical development.

The compound's potential extends beyond CNS applications. A 2024 Nature Chemical Biology publication reported its incorporation into PROTAC (proteolysis targeting chimera) molecules, where the cyclobutylamine scaffold served as an effective linker between target-binding and E3 ligase-binding domains. The researchers noted that the rigidity imparted by the cyclobutane ring, combined with the electronic effects of fluorine substitution, created optimal spatial arrangement for protein degradation.

Ongoing research is exploring the use of 1-(1-ethoxyethyl)-3,3-difluorocyclobutylmethanamine in radiopharmaceuticals, with preliminary PET imaging studies showing favorable pharmacokinetics for neuroimaging applications. The fluorine atoms present opportunities for ¹⁸F labeling, while the amine group allows for convenient conjugation to targeting vectors. Several pharmaceutical companies have included derivatives of this compound in their pipelines for neurological and oncological indications.

As research progresses, structure-activity relationship studies continue to refine our understanding of this scaffold's potential. The combination of synthetic accessibility, favorable ADME properties, and versatile biological activity makes 2228825-32-7 a compelling subject for continued investigation in drug discovery programs. Future directions likely include optimization of target selectivity and further exploration of its applications in targeted protein degradation and diagnostic imaging.